N-[1-(3-Methylimidazo[4,5-b]pyridin-2-yl)piperidin-4-yl]cyclopropanesulfonamide

• IUPAC Name: N-[1-(3-methylimidazo[4,5-b]pyridin-2-yl)piperidin-4-yl]cyclopropanesulfonamide
• InChI: InChI=1S/C15H21N5O2S/c1-19-14-13(3-2-8-16-14)17-15(19)20-9-6-11(7-10-20)18-23(21,22)12-4-5-12/h2-3,8,11-12,18H,4-7,9-10H2,1H3
• InChI Key: TXGJIQCBJFUXPU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC=N2)N=C1N3CCC(CC3)NS(=O)(=O)C4CC4
• Molecular Formula: C15H21N5O2S
• Molecular Weight: 335.4 g/mol

Description

Imidazo[4,5-b]pyridines are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring. They are known to be precursors for the preparation of a variety of drugs.

Synthesis Analysis

An efficient approach to the synthesis of 1-methylimidazo[4,5-b]pyridine derivatives has been developed. The key intermediate product is obtained by cyclization of 2-amino-3-methylaminopyridine with phenylacetic acid.

Molecular Structure Analysis

Imidazo[4,5-b]pyridines have a 5-membered imidazole ring fused to a pyridine ring. The introduction of a methyl group at the N1-position increases the bioactivity of imidazo[4,5-b]pyridines.

Chemical Reactions Analysis

The synthesis of imidazo[4,5-b]pyridines involves a condensation reaction of an α-bromocarbonyl compound with 2-aminopyridine derivatives. The reaction of 5-bromopyridine-2,3-diamine with benzaldehyde affords the corresponding 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine.

Mechanism of Action

While the specific mechanism of action for “N-[1-(3-Methylimidazo[4,5-b]pyridin-2-yl)piperidin-4-yl]cyclopropanesulfonamide” is not available, imidazo[4,5-b]pyridines have been described as cyclin-dependent kinase (CDK) inhibitors, calcium channel blockers, and GABA A receptor modulators.